5-bromo-2-methoxy-3-methyl-N-(2-oxo-2H-chromen-6-yl)benzamide

• IUPAC Name: 5-bromo-2-methoxy-3-methyl-N-(2-oxochromen-6-yl)benzamide
• InChI: InChI=1S/C18H14BrNO4/c1-10-7-12(19)9-14(17(10)23-2)18(22)20-13-4-5-15-11(8-13)3-6-16(21)24-15/h3-9H,1-2H3,(H,20,22)
• InChI Key: QFYCNQUZBYEZNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC)C(=O)NC2=CC3=C(C=C2)OC(=O)C=C3)Br
• Molecular Formula: C18H14BrNO4
• Molecular Weight: 388.2 g/mol

Description

Introduction 5-bromo-2-methoxy-3-methyl-N-(2-oxo-2H-chromen-6-yl)benzamide is a chemical compound that has garnered interest in scientific research due to its unique structure and potential applications. Although the specific details about this compound are limited, related compounds have been studied extensively.

Synthesis Analysis Research by Hirokawa et al. (2000) describes an efficient synthesis method for a related compound, 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid. Their process involves reactions such as methoxylation and bromination to produce the desired product with significant yields (Hirokawa, Horikawa, & Kato, 2000).

Molecular Structure Analysis Anuradha et al. (2012) determined the crystal structure of a similar compound, N-[2-(6-Methoxy-2-oxo-2H-chromen-4-yl)-benzofuran-3-yl]-benzamide, using single crystal X-ray diffraction. They observed intermolecular hydrogen bonds leading to dimer formation and intramolecular interactions that stabilize the molecular structure (Anuradha, Vasuki, Khan, & Kulkarni, 2012).

Chemical Reactions and Properties For compounds of similar chemical structure, Högberg et al. (1990) synthesized benzamides from corresponding benzoic acids and evaluated their properties, such as their affinity for specific binding sites. Their study provides insight into the chemical behavior and potential interactions of similar compounds (Högberg, de Paulis, Johansson, Kumar, Hall, & Ogren, 1990).

Physical Properties Analysis The research by Halim and Ibrahim (2022) on a related compound, HMBPP, includes detailed spectral analysis and thermodynamic properties. Such studies are crucial for understanding the physical characteristics of these compounds (Halim & Ibrahim, 2022).

Chemical Properties Analysis Kranjc et al. (2012) focused on the synthesis and crystal structures of related compounds, providing insights into their chemical properties through spectroscopic studies. Their findings contribute to understanding the reactivity and stability of such chemical structures (Kranjc, Juranovič, Kočevar, & Perdih, 2012).